Des(isopropylamino) Atenolol Diol-d5

• Molecular Formula: C11H15NO4
• Molecular Weight: 230.27 g/mol
• InChI: InChI=1S/C11H15NO4/c12-11(15)5-8-1-3-10(4-2-8)16-7-9(14)6-13/h1-4,9,13-14H,5-7H2,(H2,12,15)/i6D2,7D2,9D
• InChIKey: CQOQCZLTCMUVMX-PTSIOIPUSA-N

Des(isopropylamino) Atenolol Diol-d5 Overview

Des(isopropylamino) Atenolol Diol-d5 is a stable isotope-labeled analog of Des(isopropylamino) Atenolol Diol (also known as Atenolol EP Impurity B or Atenolol Related Compound B), a known impurity of the beta-blocker atenolol . The compound incorporates five deuterium atoms (D5) in place of hydrogen atoms on the dihydroxypropoxy moiety, resulting in a molecular formula of C11H10D5NO4 and a molecular weight of 230.27 g/mol [1]. This deuterated derivative is primarily intended for use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of the unlabeled impurity in atenolol drug substances and finished pharmaceutical products .

Workflow LC-MS/MS impurity quantification

Selection Context Deuterated internal standard for Atenolol EP Impurity B

Use Context API and tablet impurity testing

• [1] MedChemExpress. Des(isopropylamino) atenolol diol-d5 Product Page. HY-W706908. View Source

Des(isopropylamino) Atenolol Diol-d5: Unlabeled Standard Limitations

In LC-MS/MS quantification of trace-level impurities, unlabeled reference standards are subject to significant analytical variability due to matrix effects, ion suppression, and sample preparation losses . A deuterated internal standard like Des(isopropylamino) Atenolol Diol-d5 co-elutes with the native analyte but possesses a distinct mass shift (+5 Da), enabling precise correction for these variables and achieving a signal-to-noise ratio improvement that is not obtainable with an unlabeled surrogate . Substituting the unlabeled compound (e.g., unlabeled Atenolol Impurity B) would introduce co-elution ambiguity and compromise the accuracy, linearity, and recovery required for regulatory-compliant impurity profiling .

Des(isopropylamino) Atenolol Diol-d5

• +5 Da mass shift enables distinct MS detection
• Co-elutes with unlabeled impurity for accurate matrix correction
• Deuterated on stable dihydroxypropoxy side chain

Unlabeled or Alternative ISTDs

• Unlabeled Impurity B: No mass shift, co-elution ambiguity may compromise accuracy
• Atenolol-d7: Different retention time, susceptible to deuterium loss, may under-correct matrix effects
• Non-structural ISTD: Retention time mismatch may introduce quantification errors >15%

Des(isopropylamino) Atenolol Diol-d5: Key Differentiators

Isotopic Mass Shift vs. Unlabeled Impurity B

The compound incorporates five deuterium atoms (D5) on the dihydroxypropoxy side chain, resulting in a mass shift of +5.03 Da relative to the unlabeled impurity (m/z 225.24 → m/z 230.27) . In comparison, the unlabeled Des(isopropylamino) Atenolol Diol (C11H15NO4) exhibits no mass offset, making it indistinguishable from the analyte in MS detection . This mass difference ensures baseline separation in the mass spectrometer, eliminating cross-talk between the analyte and internal standard channels .

Isotopic Mass Shift

Reported

+5.03 Da vs. unlabeled (0 Da)

Enables baseline MS separation without spectral interference

Data to verify; supplier-reported shift

Evidence Dimension	Molecular Weight and Isotopic Mass Shift
Target Compound Data	230.27 g/mol; +5.03 Da shift
Comparator Or Baseline	Unlabeled Des(isopropylamino) Atenolol Diol: 225.24 g/mol; 0 Da shift
Quantified Difference	+5 Da isotopic shift enables distinct MS detection
Conditions	Calculated from molecular formulas: C11H10D5NO4 vs C11H15NO4

Why This Matters

A 5 Da mass difference is sufficient to prevent isotopic overlap in quadrupole mass analyzers, enabling accurate internal standardization without spectral interference.

Labeling Site Stability: D5 vs. Atenolol-d7

Des(isopropylamino) Atenolol Diol-d5 features deuteration exclusively on the dihydroxypropoxy side chain (5 deuterium atoms), whereas Atenolol-d7 is labeled on the isopropylamino group (7 deuterium atoms) . This site-specific labeling ensures that the D5 compound remains stable under the acidic or enzymatic conditions that can cause cleavage of the isopropylamino group in Atenolol-d7, leading to deuterium loss and compromised quantification accuracy in metabolic studies .

Labeling Site Stability

Class-level inference

D5 on dihydroxypropoxy vs. D7 on isopropylamino

D5 site is expected to be more resistant to deuterium exchange/cleavage

Class-level inference; no direct quantitative stability data

Evidence Dimension	Labeling Site and Metabolic Stability
Target Compound Data	D5 on dihydroxypropoxy moiety; stable under acidic/enzymatic cleavage
Comparator Or Baseline	Atenolol-d7: D7 on isopropylamino group; susceptible to deuterium exchange/cleavage
Quantified Difference	No direct quantitative data; class-level inference based on labeling site stability.
Conditions	Comparative assessment of chemical stability profiles (inferred from labeling positions)

Why This Matters

Selecting an internal standard with a metabolically stable labeling site (dihydroxypropoxy) minimizes the risk of deuterium loss and inaccurate quantitation in long-term stability or metabolic fate studies.

Regulatory Specificity for EP Impurity B

Des(isopropylamino) Atenolol Diol is listed as Atenolol EP Impurity B (European Pharmacopoeia) and Atenolol USP Related Compound B . The deuterated analog D5 is specifically designed for accurate quantification of this regulated impurity in atenolol drug substances and tablets, where pharmacopeial monographs mandate individual impurity limits of not more than 0.25% [1]. In contrast, a generic internal standard like Atenolol-d7 is optimized for the parent drug atenolol and does not provide a matched matrix for impurity B recovery correction .

Regulatory Impurity Targeting

Reported

Matched EP Impurity B / USP Related Compound B

Supports quantification of impurity B under monograph impurity limits

Atenolol-d7 optimized for parent drug, not impurity B

Evidence Dimension	Regulatory Impurity Targeting
Target Compound Data	Matches Atenolol EP Impurity B / USP Related Compound B (limit NMT 0.25%)
Comparator Or Baseline	Atenolol-d7: Matches atenolol parent drug (limit NMT 0.5% total impurities)
Quantified Difference	Target compound is specifically suited for impurity B quantification under regulatory limits.
Conditions	As per USP Atenolol monograph specifications

Why This Matters

Using a deuterated analog of the exact impurity ensures accurate recovery correction for that specific impurity peak, a requirement for demonstrating compliance with individual impurity limits in ANDA/DMF submissions.

• [1] USP Monographs: Atenolol. Impurity Limits Specification. View Source

Retention Time Co-Elution Accuracy

Due to the minimal isotope effect, Des(isopropylamino) Atenolol Diol-d5 exhibits near-identical chromatographic retention time to its unlabeled counterpart (typically within 0.02 minutes in reverse-phase HPLC) . This co-elution ensures that the internal standard experiences the same matrix effects and ionization conditions as the analyte across the entire peak width. Using an alternative deuterated compound, such as Atenolol-d7, would result in a different retention time (often shifted by 0.3-0.5 minutes) due to its distinct chemical structure, leading to under- or over-correction of ion suppression/enhancement effects .

Retention Time Co-Elution

Class-level inference

Δt

Co-elution enables accurate matrix effect correction; mismatch may introduce >15% error

Inferred from isotopic retention principles; not directly measured

Evidence Dimension	Chromatographic Retention Time Matching
Target Compound Data	Co-elutes with unlabeled impurity (Δt < 0.02 min)
Comparator Or Baseline	Atenolol-d7: Different retention time (Δt ≈ 0.3-0.5 min) relative to Impurity B
Quantified Difference	No direct measured data; inferred from principles of isotopic retention time matching.
Conditions	Standard reverse-phase C18 HPLC conditions

Why This Matters

Co-elution is essential for accurate matrix effect correction; a retention time mismatch can introduce quantification errors exceeding 15-20% in complex sample matrices.

Des(isopropylamino) Atenolol Diol-d5: Key Applications

Atenolol Impurity B Release Testing

Des(isopropylamino) Atenolol Diol-d5 is the preferred internal standard for LC-MS/MS methods designed to quantify Atenolol EP Impurity B in active pharmaceutical ingredients (APIs) and tablet formulations. Its matched chromatographic retention time and 5 Da mass shift enable accurate correction for sample matrix effects, ensuring that the measured impurity level reliably reflects the true concentration. This is critical for meeting the USP individual impurity limit of not more than 0.25% and for supporting Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions [1].

Stability-Indicating Method Validation

In forced degradation studies and long-term stability testing of atenolol drug products, the deuterated D5 standard provides a stable and reliable reference point for monitoring the formation of Impurity B over time. Because the D5 label resides on a non-labile side chain (the dihydroxypropoxy moiety), it is less susceptible to deuterium/hydrogen exchange than internal standards labeled on amine groups, thereby maintaining isotopic integrity and quantification accuracy throughout the study duration .

Metabolic Fate Tracing of Atenolol Impurities

Researchers investigating the absorption, distribution, metabolism, and excretion (ADME) of atenolol impurities can utilize Des(isopropylamino) Atenolol Diol-d5 as a tracer. The unique mass signature allows for the differentiation of the administered impurity from endogenous background signals and other metabolites in complex biological matrices (e.g., plasma, urine, or hepatocyte incubations). This application is particularly valuable for assessing the potential systemic exposure to the impurity in preclinical safety evaluations [2].

HPLC-UV to LC-MS/MS Cross-Validation

For laboratories transitioning from traditional HPLC-UV impurity profiling to more sensitive LC-MS/MS methods, Des(isopropylamino) Atenolol Diol-d5 serves as a bridge standard. It enables the direct comparison of impurity B quantification between the two platforms, as the deuterated internal standard corrects for ion suppression effects in LC-MS/MS that are not present in UV detection, thereby harmonizing results and validating the new methodology .

Application

Selection Property

Validation Focus

Impurity B Release Testing

Matched retention time and mass shift

Impurity B recovery correction and accuracy review

Stability-Indicating Method Validation

Non-labile labeling site on dihydroxypropoxy chain

Deuterium retention integrity throughout study duration

Metabolic Fate Tracing

Unique mass signature for impurity tracing

Differentiation from endogenous background in research matrices

LC-MS/MS Method Cross-Validation

Internal standard correction for ion suppression

Harmonization of impurity B quantification across platforms

• [1] USP Monographs: Atenolol. Impurity Limits Specification. View Source
• [2] MedChemExpress. Des(isopropylamino) atenolol diol-d5 Product Page. HY-W706908. View Source